- Synthesis of C-linked immobilized analogs of aloisine A by 'click' chemistry, Tetrahedron Letters, 2009, 50(7), 741-744
Cas no 57381-49-4 (2-Bromo-4-chlorobenzonitrile)
2-Bromo-4-chlorobenzonitrile structure
Product Name:2-Bromo-4-chlorobenzonitrile
CAS No:57381-49-4
MF:C7H3BrClN
MW:216.462419748306
MDL:MFCD00158966
CID:820178
Update Time:2025-07-28
2-Bromo-4-chlorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-chlorobenzonitrile
- Benzonitrile, 2-bromo-4-chloro-
- KSC606O6P
- 2-Bromo-4-chloro-benzonitrile
- PEAQTMSQUXACRN-UHFFFAOYSA-N
- BCP25368
- BBL102868
- STL556676
- RP08929
- OR46060
- FCH1330508
- SY104044
- AX8071755
- AB0061262
- V6713
-
- MDL： MFCD00158966
- Inchi： 1S/C7H3BrClN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H
- InChI Key： PEAQTMSQUXACRN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C#N)Cl
Computed Properties
- Exact Mass: 214.91400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 284.0±25.0 ºC (760 Torr),
- Flash Point: 125.6±23.2 ºC,
- Solubility: Almost insoluble (0.082 g/l) (25 º C),
- PSA: 23.79000
- LogP: 2.97418
2-Bromo-4-chlorobenzonitrile Security Information
- Hazard Statement： H315-H319-H335
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
2-Bromo-4-chlorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM158291-25g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 95+% | 25g |
$163 | 2021-06-17 | |
| Chemenu | CM158291-100g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 95+% | 100g |
$374 | 2021-06-17 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-1g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 1g |
¥40.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-5g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 5g |
¥40.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-10g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 10g |
¥59.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-25g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 25g |
¥140.00 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY104044-100g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | ≥97% | 100g |
¥559.00 | 2025-04-14 | |
| Fluorochem | 062768-1g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 062768-5g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 5g |
￡31.00 | 2022-02-28 | |
| Fluorochem | 062768-10g |
2-Bromo-4-chlorobenzonitrile |
57381-49-4 | 98% | 10g |
￡51.00 | 2022-02-28 |
2-Bromo-4-chlorobenzonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Zinc chloride , Bromine , Piperidine, 2,2,6,6-tetramethyl-, lithium salt (1:1) ; -70 °C
Reference
2-Bromo-4-chlorobenzonitrile Raw materials
2-Bromo-4-chlorobenzonitrile Preparation Products
2-Bromo-4-chlorobenzonitrile Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
57381-49-4 (2-Bromo-4-chlorobenzonitrile) Related Products
- 27139-97-5(2-Bromo-4-chlorotoluene)
- 868274-15-1(BENZONITRILE, 2,6-DIBROMO-4-CHLORO-)
- 6575-08-2(2-Bromo-6-chlorobenzonitrile)
- 93361-96-7(2-bromo-4,5-dichlorobenzonitrile)
- 1031929-33-5(2-Bromo-3-chlorobenzonitrile)
- 939990-02-0(3-Bromo-5-chloro-4-methylbenzonitrile)
- 304854-55-5(3-Bromo-5-chlorobenzonitrile)
- 135340-79-3(2-Bromo-6-chloro-4-methylbenzonitrile)
- 204930-36-9(2-Bromo-4,5-dichlorotoluene)
- 57381-37-0(2-Bromo-5-chlorobenzonitrile)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
